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Compound of Interest

Compound Name: 6-Chloroquinolin-4-amine

Cat. No.: B7761084 Get Quote

The 4-aminoquinoline core is a foundational structure in modern medicine. Its derivatives are

known for a wide range of biological activities, most notably as antimalarial agents.

Antimalarial Drugs: The discovery of chloroquine, which features a 4-aminoquinoline core,

was a landmark achievement in the fight against malaria. It functions by interfering with the

parasite's ability to detoxify heme within the host's red blood cells.

Anti-inflammatory and Immunosuppressive Roles: Derivatives like hydroxychloroquine are

used to treat autoimmune diseases such as rheumatoid arthritis and lupus. Their mechanism

involves modulating the activity of the immune system.

Oncology Research: More recently, the 4-aminoquinoline scaffold has been investigated for

its potential in cancer therapy, with some derivatives showing promise as kinase inhibitors or

autophagy modulators.

General Principles of Synthesis and Safety
The construction of substituted quinoline rings is a classic topic in heterocyclic chemistry.

Several named reactions can be employed to create the core structure, such as:

The Combes quinoline synthesis

The Conrad-Limpach synthesis

The Doebner-von Miller reaction
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The Gould-Jacobs reaction

These reactions involve the condensation of anilines with carbonyl compounds, followed by

cyclization. The specific substituents on the final product are determined by the choice of

starting materials.

Critical Safety Considerations for Chemical Synthesis:

When handling any chemical synthesis, especially those involving reactive intermediates and

hazardous reagents, adherence to strict safety protocols is paramount.

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

goggles, a flame-retardant lab coat, and gloves suitable for the specific chemicals being

handled.

Ventilation: All manipulations should be performed in a properly functioning chemical fume

hood to prevent the inhalation of volatile or toxic fumes.

Material Safety Data Sheets (MSDS/SDS): Before starting any reaction, thoroughly review

the SDS for all reagents to understand their specific hazards, handling precautions, and

emergency procedures.

Waste Disposal: All chemical waste must be disposed of according to institutional and

regulatory guidelines. Never mix incompatible waste streams.

This information is provided for educational and informational purposes only, to promote an

understanding of chemical safety and the historical context of medicinal chemistry. It is not an

endorsement or guide for the synthesis of any specific compound. For detailed protocols and

experimental procedures, please consult peer-reviewed scientific literature and established

chemical databases under the guidance of a qualified supervisor in a controlled laboratory

setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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